Cas no 35039-88-4 (2-Butanone,1,4-dichloro-3,3-dimethyl-)
35039-88-4 structure
Product Name:2-Butanone,1,4-dichloro-3,3-dimethyl-
CAS No:35039-88-4
MF:C6H10Cl2O
MW:169.049000263214
CID:295290
Update Time:2024-01-27
2-Butanone,1,4-dichloro-3,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone,1,4-dichloro-3,3-dimethyl-
- 1,4-dichloro-3,3-dimethyl-butan-2-one
- 2-Butanone, 1,4-dichloro-3,3-dimethyl-
-
- Inchi： 1S/C6H10Cl2O/c1-6(2,4-8)5(9)3-7/h3-4H2,1-2H3
- InChI Key： LSUYIRLHXYCYFE-UHFFFAOYSA-N
- SMILES： C(Cl)C(=O)C(C)(C)CCl
Computed Properties
- Exact Mass: 168.01100
- Monoisotopic Mass: 168.011
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Density: 1.145±0.06 g/cm3(Predicted)
- Boiling Point: 111-112 °C(Press: 15 Torr)
- PSA: 17.07000
- LogP: 2.05930
2-Butanone,1,4-dichloro-3,3-dimethyl- Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
2-Butanone,1,4-dichloro-3,3-dimethyl- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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